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Compound of Interest

Compound Name: 4-Iodopicolinonitrile

Cat. No.: B133930 Get Quote

Disclaimer: Information specifically pertaining to the safety and handling of 4-
Iodopicolinonitrile is not readily available in public safety literature. This guide has been

developed by extrapolating data from a closely related compound, 3-Fluoro-4-
iodopicolinonitrile. Researchers, scientists, and drug development professionals should treat

this information as a precautionary overview and are strongly advised to conduct a thorough

risk assessment and consult with a qualified safety professional before handling 4-
Iodopicolinonitrile. The introduction of a fluorine atom can significantly alter a compound's

chemical and toxicological properties.

Hazard Identification and Classification
Based on analogous compounds, 4-Iodopicolinonitrile is anticipated to be a hazardous

substance. The primary concerns revolve around its potential toxicity if ingested or inhaled, and

its capacity to cause skin and eye irritation.

GHS Hazard Classification (Presumed, based on 3-Fluoro-4-iodopicolinonitrile):

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2)
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Specific target organ toxicity — single exposure (Category 3), Respiratory system

Hazard Statements (Presumed):

H302: Harmful if swallowed.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
Quantitative data for 4-Iodopicolinonitrile is not available. The following table summarizes the

known properties of the analogous compound, 3-Fluoro-4-iodopicolinonitrile.

Property Value (for 3-Fluoro-4-iodopicolinonitrile)

Molecular Formula C₆H₂FIN₂[1]

Molecular Weight 248.00 g/mol [1]

Appearance Solid[2]

Purity ≥97%[1]

Storage Temperature 4°C, protect from light[1]

Exposure Controls and Personal Protection
A comprehensive risk assessment should guide the selection of personal protective equipment

(PPE). The following are general recommendations.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.
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Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a flame-retardant laboratory coat.

Use chemically resistant gloves (e.g., nitrile rubber). Glove thickness and breakthrough

time should be appropriate for the planned duration of handling.

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is recommended.
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Start: Handling 4-Iodopicolinonitrile

Is work performed in a certified chemical fume hood?

Standard PPE:
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

  Yes Use NIOSH-approved respirator for organic vapors and particulates

  No

Add Face Shield

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-Iodopicolinonitrile.

Handling and Storage
Safe Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust or vapors.[4]
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Handle under an inert gas atmosphere where appropriate.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Protect from moisture and light.[4]

Store locked up.[5]

Keep away from incompatible materials such as strong oxidizing agents.[5]

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Accidental Release Measures
Personal Precautions:

Evacuate personnel from the area.

Wear appropriate personal protective equipment (see Section 3).

Avoid breathing dust and contact with the spilled material.

Ensure adequate ventilation.

Environmental Precautions:

Prevent the material from entering drains or waterways.
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Methods for Cleaning Up:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.

For large spills, dike the area to prevent spreading. Collect the material using a method that

does not generate dust (e.g., HEPA-filtered vacuum).

Firefighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical:

Heating may cause a fire.

Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides,

and hydrogen iodide.

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations
Dispose of this material and its container at a licensed hazardous waste collection point.

Disposal must be in accordance with all applicable federal, state, and local regulations.

Experimental Protocols (Cited Methodologies)
No experimental protocols for the safety and handling of 4-Iodopicolinonitrile were found. The

following diagram illustrates a general workflow for handling a chemical with the presumed

hazards of 4-Iodopicolinonitrile.
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Preparation Phase

Handling Phase

Post-Experiment Phase

Conduct Risk Assessment

Review SDS of Analogs

Select Appropriate PPE

Weigh Compound in Fume Hood

Set up Reaction Under Inert Atmosphere (if required)

Monitor Reaction

Decontaminate Glassware and Surfaces

Dispose of Waste According to Protocol

Properly Remove and Dispose of PPE

Click to download full resolution via product page

Caption: General Experimental Workflow for Handling Potentially Hazardous Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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